Cas no 1361003-67-9 (3-Chloro-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid)
3-Chloro-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 3-Chloro-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid
- 4H-Thieno[3,2-b]pyrrole-5-carboxylic acid, 3-chloro-4-methyl-
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- Inchi: 1S/C8H6ClNO2S/c1-10-5(8(11)12)2-6-7(10)4(9)3-13-6/h2-3H,1H3,(H,11,12)
- InChI Key: KRZPFOVMZORSEG-UHFFFAOYSA-N
- SMILES: N1(C)C(C(O)=O)=CC2SC=C(Cl)C1=2
3-Chloro-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM500585-1g |
3-Chloro-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylicacid |
1361003-67-9 | 97% | 1g |
$593 | 2022-06-13 |
3-Chloro-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 3-Chloro-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid
Comprehensive Overview of 3-Chloro-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid (CAS No. 1361003-67-9)
3-Chloro-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid (CAS No. 1361003-67-9) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the thienopyrrole family, a class of molecules known for their diverse biological activities. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of novel small-molecule inhibitors and enzyme modulators. The presence of both chloro and carboxylic acid functional groups enhances its reactivity, making it a versatile intermediate in organic synthesis.
In recent years, the demand for heterocyclic compounds like 3-Chloro-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid has surged, driven by advancements in medicinal chemistry and biotechnology. A common question among researchers is: "How does this compound compare to other thienopyrrole derivatives in terms of bioavailability and metabolic stability?" Studies suggest that its methyl substitution at the 4-position improves lipophilicity, potentially enhancing membrane permeability—a critical factor in drug design. Additionally, its carboxylic acid moiety allows for further derivatization, enabling the creation of prodrugs or conjugates with improved pharmacokinetic properties.
The synthesis of CAS 1361003-67-9 typically involves multi-step reactions, including cyclization and halogenation processes. One of the trending topics in synthetic chemistry is the exploration of green chemistry approaches to reduce waste and improve yield. Researchers are investigating catalytic methods or microwave-assisted synthesis to optimize the production of this compound. Another frequently searched query is: "What are the spectroscopic characterization techniques for 3-Chloro-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid?" Nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and high-resolution mass spectrometry (HRMS) are commonly employed to confirm its structure and purity.
Beyond pharmaceuticals, 3-Chloro-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid has potential applications in material science. Its conjugated system and electron-rich thienopyrrole core make it a candidate for organic semiconductors or photovoltaic materials. With the growing interest in sustainable energy solutions, this compound could play a role in the development of next-generation organic light-emitting diodes (OLEDs) or solar cells. However, challenges such as stability under ambient conditions and scalability of synthesis remain areas of active investigation.
In conclusion, CAS 1361003-67-9 represents a promising scaffold for interdisciplinary research. Its combination of chloro, methyl, and carboxylic acid functionalities offers broad utility in drug design, agrochemicals, and advanced materials. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in the search for innovative solutions to global challenges in health and technology.
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